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Compound of Interest

Compound Name: Flutianil

Cat. No.: B1673491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flutianil is a novel fungicide belonging to the cyano-methylene thiazolidine chemical class,

demonstrating high efficacy against various powdery mildew species.[1][2] Its unique mode of

action, which differs from existing fungicides, makes it a valuable tool for research in fungal

biology, disease control, and potentially, drug development.[2] Flutianil is categorized by the

Fungicide Resistance Action Committee (FRAC) in Group U13, signifying an unknown mode of

action. This document provides detailed application notes and protocols for the formulation of

Flutianil for experimental use in both in vitro and in vivo (in planta) settings, addressing its poor

water solubility.

Physicochemical Properties
A thorough understanding of Flutianil's physicochemical properties is crucial for its effective

formulation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1673491?utm_src=pdf-interest
https://www.benchchem.com/product/b1673491?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691560/
https://www.oat-agrio.co.jp/en/product/flutianil/
https://www.oat-agrio.co.jp/en/product/flutianil/
https://www.benchchem.com/product/b1673491?utm_src=pdf-body
https://www.benchchem.com/product/b1673491?utm_src=pdf-body
https://www.benchchem.com/product/b1673491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

(2Z)-{[2-fluoro-5-

(trifluoromethyl)phenyl]sulfanyl

}[3-(2-methoxyphenyl)-1,3-

thiazolidin-2-

ylidene]acetonitrile

[1]

Molecular Formula C19H14F4N2OS2

Molecular Weight 426.47 g/mol

Water Solubility 0.0079 mg/L (at 20°C)

LogP (Octanol-Water Partition

Coefficient)
4.1

Appearance White crystalline solid

Formulation for In Vitro Experimental Use
Due to its very low water solubility, the formulation of Flutianil for aqueous-based in vitro

assays, such as cell-based studies or enzyme kinetics, requires the use of an organic solvent

to create a stock solution. This stock is then diluted to the final desired concentration in the

aqueous experimental medium.

Recommended Solvents and Surfactants
Primary Solvent: Acetone is recommended as the primary solvent for preparing a

concentrated stock solution of Flutianil. Studies have shown that acetone, at final

concentrations of less than 1% (v/v), exhibits low cytotoxicity in various cell lines.[3][4]

Alternative Solvent: Dimethyl sulfoxide (DMSO) can also be used. However, it is crucial to

maintain a final concentration of DMSO at or below 0.5% (v/v) to minimize solvent-induced

artifacts.

Surfactant (Optional): For certain applications requiring enhanced dispersion in aqueous

media, a non-ionic surfactant such as Tween® 80 (Polysorbate 80) can be included in the
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final dilution. Tween® 80 can help to prevent the precipitation of the hydrophobic compound.

[5][6]

Experimental Protocol: Preparation of Flutianil for In
Vitro Assays
This protocol describes the preparation of a 10 mM stock solution of Flutianil in acetone and

its subsequent dilution for a typical cell-based assay.

Materials:

Flutianil (technical grade, >99% purity)

Acetone (ACS grade or higher)

Sterile, deionized water or appropriate cell culture medium

Tween® 80 (optional)

Sterile microcentrifuge tubes and pipette tips

Procedure:

Preparation of 10 mM Stock Solution:

Accurately weigh 4.26 mg of Flutianil powder.

Dissolve the weighed Flutianil in 1.0 mL of acetone in a sterile, amber glass vial to

achieve a 10 mM stock solution.

Vortex thoroughly until the compound is completely dissolved.

Store the stock solution at -20°C, protected from light.

Preparation of Working Solutions:

For a final assay concentration of 10 µM, perform a serial dilution of the 10 mM stock

solution.
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Prepare an intermediate dilution by adding 10 µL of the 10 mM stock to 990 µL of the final

aqueous medium (e.g., cell culture medium). This results in a 100 µM intermediate

solution with 1% acetone.

Further dilute this intermediate solution 1:10 in the final assay volume. For example, add

10 µL of the 100 µM intermediate solution to 90 µL of the aqueous medium in the well of a

microplate. This will result in a final concentration of 10 µM Flutianil with 0.1% acetone.

Solvent Control:

It is imperative to include a vehicle control in all experiments. This control should contain

the same final concentration of the solvent (and surfactant, if used) as the experimental

samples.

Note: The final concentration of the organic solvent should ideally be kept below 0.5% (v/v) to

minimize any potential effects on the experimental system. Always perform a preliminary

solvent tolerance test for your specific cell line or assay.

Formulation for In Vivo (In Planta) Experimental Use
For studies on plants, Flutianil is typically applied as a foliar spray. The formulation aims to

ensure uniform coverage and adherence to the plant surface.

Experimental Protocol: Preparation of a Foliar Spray
Solution
This protocol is based on methodologies reported for testing the efficacy of Flutianil against

powdery mildew.[1]

Materials:

Flutianil (technical grade, >99% purity)

Acetone

Tween® 80

Distilled water
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Spray bottle or atomizer

Procedure:

Preparation of Stock Concentrate:

Prepare a high-concentration stock solution of Flutianil in acetone. For example, dissolve

400 mg of Flutianil in 100 mL of acetone to create a 4000 mg/L stock solution.

Preparation of the Final Spray Solution:

To prepare a 1 L spray solution with a final Flutianil concentration of 10 mg/L, add 2.5 mL

of the 4000 mg/L stock solution to approximately 950 mL of distilled water.

Add a surfactant to aid in dispersion and adhesion. A common concentration is 100 mg/L

of Tween® 80 (add 100 µL of pure Tween® 80 to the 1 L solution).

Bring the final volume to 1 L with distilled water.

Mix the solution thoroughly by inversion or with a magnetic stirrer. The final solution will be

a fine suspension or emulsion.

Application:

Apply the solution to the plant foliage using a fine mist sprayer to ensure even coverage.

Prepare a control spray solution containing the same concentrations of acetone and

Tween® 80 without Flutianil.

Visualization of Proposed Mechanism of Action
The precise molecular target of Flutianil is still under investigation. However, research has

elucidated its effects on the infection process of powdery mildew fungi. Flutianil does not

inhibit the initial stages of spore germination or appressorium formation.[1][7] Its primary action

occurs after the fungus has penetrated the host cell, where it inhibits the formation and function

of the haustorium, a specialized feeding structure.[1][7][8] This leads to a disruption of nutrient

uptake from the host plant, ultimately causing the cessation of fungal growth and development.

[1][8]
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Proposed Mechanism of Flutianil on Powdery Mildew
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Caption: Proposed mechanism of Flutianil action on powdery mildew.
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Caption: Workflow for preparing and testing Flutianil in vitro.
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Summary of Quantitative Data
Parameter

Organism/Syst
em

Concentration/
Value

Effect Reference

Curative Activity

Podosphaera

xanthii on

cucumber

10 mg/L High efficacy [1]

Residual Activity

Podosphaera

xanthii on

cucumber

10 mg/L
100% control for

at least 14 days
[1]

Ineffective

Concentration

Various non-

powdery mildew

fungi

500 mg/L No efficacy [9]

Acceptable Daily

Intake (ADI)

Human safety

assessment

2.4 mg/kg

bw/day

Conclusion
The successful experimental application of Flutianil hinges on appropriate formulation

strategies to overcome its poor aqueous solubility. For in vitro studies, the use of a primary

organic solvent like acetone to create a stock solution, followed by careful dilution in the final

aqueous medium to a non-toxic solvent concentration, is recommended. For in vivo plant

studies, a sprayable emulsion or suspension created with an organic solvent and a surfactant

is effective. The unique mode of action of Flutianil, targeting the fungal haustorium, offers

exciting avenues for research into novel antifungal mechanisms. The protocols and data

presented here provide a solid foundation for researchers to incorporate Flutianil into their

experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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